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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylvinphos is an organophosphate insecticide that acts as a cholinesterase inhibitor.[1]
Its IUPAC name is [2-chloro-1-(2,4-dichlorophenyl)ethenyl] dimethyl phosphate[2], and its CAS
number is 2274-67-1.[2][3][4] While effective against target pests, its broad-spectrum activity
raises concerns about its impact on non-target organisms within an ecosystem. This technical
guide provides a comprehensive overview of the ecotoxicological effects of Dimethylvinphos,
with a focus on quantitative data, experimental protocols, and the underlying signaling
pathways. Due to the limited availability of data specific to Dimethylvinphos for some non-
target groups, information from other organophosphates is included to provide a broader
context and is clearly noted.

Physicochemical Properties and Environmental Fate

Understanding the environmental behavior of Dimethylvinphos is crucial for assessing its
potential exposure routes and ecotoxicological risk.
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Property Value

Molecular Formula C10H10CI304P[2]
Molecular Weight 331.52 g/mol [1]
CAS Number 2274-67-1[2][3][4]

2-chloro-1-(2,4-dichlorophenyl)ethenyl] dimethyl
IUPAC Name [ ( phenyl) vl y
phosphate[2]

This table summarizes the key physicochemical properties of Dimethylvinphos.

The environmental persistence and mobility of Dimethylvinphos are influenced by factors
such as solil type, pH, temperature, and microbial activity. Like other organophosphates, it is
susceptible to hydrolysis, particularly in alkaline conditions.

Data Presentation: Ecotoxicity of Dimethylvinphos

The following tables summarize the available quantitative data on the toxicity of
Dimethylvinphos to various non-target organisms. It is important to note that publicly available
data for Dimethylvinphos is limited.

Table 1: Acute Toxicity of Dimethylvinphos to Aquatic Organisms

. . . Concentrati Exposure
Organism Species Endpoint . Reference
on (mgl/L) Duration

Product

Crustacean Daphnia sp. LC50 0.00003 24 hours
Safety Data

Product

Fish Not Specified  LC50 0.03 24 hours
Safety Data

Note: The specific fish species and detailed test conditions for the fish LC50 value are not
specified in the available documentation.

Experimental Protocols
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Detailed experimental protocols are essential for the replication and validation of toxicological
studies. The following sections outline standardized methodologies relevant to the data
presented and for assessing the ecotoxicity of organophosphate insecticides.

Fish Acute Toxicity Test (Based on OECD Guideline 203)

This test is designed to determine the median lethal concentration (LC50) of a substance in
fish.

Workflow for Fish Acute Toxicity Testing
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Preparation

Acclimatize fish
(e.g., Rainbow trout, Zebrafish)

Prepare stock solution
of Dimethylvinphos

Set up test chambers

(glass aquaria)

A

A

\4

Exposure

Introduce fish to a range of

Dimethylvinphos concentrations

Maintain a control group
(no Dimethylvinphos)

Maintain constant conditions
(temp, light, DO)

Ol%'servation & Data Col‘ ’ection

Record mortality at
24, 48, 72, and 96 hours

Observe for sublethal effects
(e.g., abnormal swimming)

Data Al
A

Palysis

Calculate LC50 using
probit analysis or other
statistical methods
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Preparation
Culture Daphnia magna Prepare a series of Prepare test vessels
(<24 hours old) Dimethylvinphos concentrations (glass beakers)
Exposure
Y
Expose Daphnia to test . Include a control group
solutions for 48 hours (no Dimethylvinphos)

Observation & Data Collection

Record the number of
immobilized Daphnia at
24 and 48 hours

Data Analysis
Y

Calculate EC50
(concentration causing 50%
immobilisation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ecotoxicological Impact of Dimethylvinphos on Non-
Target Organisms: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1214305#ecotoxicological-impact-of-
dimethylvinphos-on-non-target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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